Cas no 1261809-79-3 (3-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine)

• Product Name: 3-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine
• CAS No: 1261809-79-3
• MF: C₁₃H₇F₃N₂O₄
• MW: 312.200893640518
• CID: 4986713
• Update Time: 2025-10-29

3-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine

• Inchi： 1S/C13H7F3N2O4/c14-13(15,16)22-11-6-9(18(20)21)3-4-10(11)12(19)8-2-1-5-17-7-8/h1-7H
• InChI Key： CHJBNBLCMUTQIK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C(C1C=NC=CC=1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 425
• XLogP3: 3.2
• Topological Polar Surface Area: 85

Additional information on 3-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine

Professional Introduction to 3-(2-(Trifluoromethoxy-4-nitrobenzoyl)pyridine) and CAS No. 1261809-79-3

3-(2-(Trifluoromethoxy-4-nitrobenzoyl)pyridine) is a sophisticated organic compound characterized by its intricate molecular structure, which combines a pyridine core with a benzoyl group substituted at the 2-position by a trifluoromethoxy moiety and at the 4-position by a nitro group. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1261809-79-3, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. The presence of both trifluoromethoxy and nitro substituents imparts distinct electronic properties to the molecule, making it a valuable scaffold for designing novel bioactive agents.

The trifluoromethoxy group is known for its ability to enhance lipophilicity and metabolic stability, which are critical factors in drug design. This substitution pattern is frequently employed in the development of agrochemicals and pharmaceuticals to improve binding affinity and reduce susceptibility to enzymatic degradation. In contrast, the nitro group introduces a strong electron-withdrawing effect, which can modulate the reactivity and selectivity of the molecule. The combination of these two groups in 3-(2-(trifluoromethoxy-4-nitrobenzoyl)pyridine) creates a versatile platform for further chemical modification and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating halogenated aromatic rings. Pyridine-based compounds have been widely studied for their roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The structural motif of 3-(2-(trifluoromethoxy-4-nitrobenzoyl)pyridine) aligns well with these trends, as it combines the bioisosteric properties of pyridine with the pharmacophoric elements provided by the trifluoromethoxy-substituted benzoyl group.

The synthesis of 3-(2-(trifluoromethoxy-4-nitrobenzoyl)pyridine) involves multi-step organic transformations that highlight the synthetic versatility of this compound. Key steps typically include condensation reactions between pyridine derivatives and appropriately substituted benzoylacetonitriles or benzoyl halides. The introduction of the trifluoromethoxy group often requires protection-deprotection strategies to prevent unwanted side reactions, while the incorporation of the nitro group can be achieved through nitration or metal-catalyzed cross-coupling reactions. These synthetic approaches underscore the compound's complexity and its potential as a building block for more complex molecular architectures.

The biological activity of 3-(2-(trifluoromethoxy strong>-4-nitrobenzoyl strong>)pyridine) has been investigated in several contexts. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its potential role in modulating signaling pathways associated with cell proliferation and survival. Additionally, the electron-withdrawing nature of the < strong >nitro strong >group may enhance interactions with biological targets, making it an attractive candidate for further pharmacological exploration.

The impact of fluorine substitution on pharmaceutical compounds is well-documented, with numerous examples demonstrating improved pharmacokinetic properties due to increased lipophilicity and reduced metabolic clearance. In the case of 3-(2-(< strong >trifluoromethoxy strong >-4-< strong >nitrobenzoyl strong >)pyridine), these effects are expected to contribute to its stability in biological systems and its potential for oral administration. Furthermore, computational modeling studies have suggested that fluorinated aromatic rings can influence binding kinetics by altering van der Waals interactions and hydrophobic effects.

In conclusion, 3-(2-(< strong >trifluoromethoxy strong >-4-< strong >nitrobenzoyl strong >)pyridine) represents a promising candidate for further development in drug discovery programs. Its unique structural features, combined with its synthetic accessibility and potential biological activity, make it an intriguing molecule for medicinal chemists. As research in this field continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.